Cas no 910825-21-7 (1-Propanaminium, 3-carboxy-2-[(carboxyacetyl)oxy]-N,N,N-trimethyl-, inner salt, (2R)-)

• Product Name: 1-Propanaminium, 3-carboxy-2-[(carboxyacetyl)oxy]-N,N,N-trimethyl-, inner salt, (2R)-
• CAS No: 910825-21-7
• Molecular Formula: C₁₀H₁₇NO₆
• Molecular Weight: 247.24508357048
• CID: 1967595
• PubChem ID: 91825606

1-Propanaminium, 3-carboxy-2-[(carboxyacetyl)oxy]-N,N,N-trimethyl-, inner salt, (2R)- Properties

Names and Identifiers

• 1-Propanaminium, 3-carboxy-2-[(carboxyacetyl)oxy]-N,N,N-trimethyl-, inner salt, (2R)-
• Malonyl-L-carnitine
• 3-carboxy-2-[(carboxyacetyl)oxy]-N,N,N-trimethyl-1-Propanaminium inner salt
• 910825-21-7
• Malonylcarnitine
• Q27158581
• CHEBI:85470
• 2-[(2-carboxyacetyl)oxy]-4-hydroxy-N,N,N-trimethyl-4-oxo-1-Butanaminium inner salt
• (R)-3-(2-Carboxyacetoxy)-4-(trimethylammonio)butanoate
• O-malonyl-L-carnitine
• (3R)-3-[(carboxyacetyl)oxy]-4-(trimethylazaniumyl)butanoate

• InChIKey： ZGNBLKBZJBJFDG-SSDOTTSWSA-N
• Inchi： 1S/C10H17NO6/c1-11(2,3)6-7(4-8(12)13)17-10(16)5-9(14)15/h7H,4-6H2,1-3H3,(H-,12,13,14,15)/t7-/m1/s1
• SMILES： [C@@H](CC(=O)[O-])(C[N+](C)(C)C)OC(=O)CC(=O)O

Computed Properties

• Exact Mass: 247.10558726g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 247.10558726g/mol
• Heavy Atom Count: 17
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines